Cas no 2223028-72-4 (4-phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 4-phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2223028-72-4
• MF: C₁₇H₂₀BNO₂
• MW: 281.157204627991
• CID: 6809819
• PubChem ID: 45786296
• Update Time: 2025-03-04

4-phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-PHENYL-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• AKOS015947141
• AB59736
• 2223028-72-4
• 4-PHENYLPYRIDINE-2-BORONIC ACID PINACOL ESTER
• CS-31921
• 4-phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C17H20BNO2/c1-16(2)17(3,4)21-18(20-16)15-12-14(10-11-19-15)13-8-6-5-7-9-13/h5-12H,1-4H3
• InChI Key： CSZNXTDXCSVSTQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C3C=CC=CC=3)C=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 281.1587090Da
• Monoisotopic Mass: 281.1587090Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų